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Compound of Interest

Compound Name: Sodium bentonite

CAS No.: 85049-30-5

Cat. No.: B12673489

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sodium bentonite, a naturally occurring clay mineral composed primarily of montmorillonite,

has garnered significant interest as an excipient in pharmaceutical formulations. Its unique

properties, including high swelling capacity, large specific surface area, and cation exchange

capabilities, make it a promising and cost-effective material for developing sustained-release

oral drug delivery systems.[1][2] When hydrated, sodium bentonite forms a viscous gel-like

matrix that can effectively control the release of an embedded active pharmaceutical ingredient

(API).[3][4] This document provides detailed application notes and experimental protocols for

utilizing sodium bentonite in the formulation of sustained-release tablets.

Application Notes
Mechanism of Sustained Release
The primary mechanism by which sodium bentonite sustains drug release is through the

formation of a hydrophilic gel matrix. Upon contact with gastrointestinal fluids, water penetrates
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the tablet, causing the sodium bentonite particles to hydrate and swell, forming a viscous gel

layer on the tablet's surface.[3][4] This gel layer acts as a barrier, and the drug is released

through a combination of diffusion through the gel and erosion of the matrix. The release

kinetics can be influenced by the drug's solubility and the pH of the surrounding medium.[5] For

instance, drugs like paracetamol and diclofenac sodium have shown extended-release profiles,

while highly soluble drugs like metformin HCl may exhibit more immediate release.[3][5]

Key Physicochemical Properties
The functionality of sodium bentonite as a sustained-release excipient is dictated by its

physicochemical properties.

Property Typical Value/Range
Significance in Drug
Delivery

Swelling Index 24 - 36 mL / 2 g[6]

High swelling capacity is

crucial for forming a robust gel

matrix that retards drug

release.[7]

Cation Exchange Capacity

(CEC)
146.5 meq/100 g[1]

Enables interaction with

cationic drugs, potentially

modifying their release profiles.

Specific Surface Area ~693 m²/g[1]

A large surface area allows for

significant drug loading and

interaction.

pH (in aqueous suspension) Basic (~9)[8]

The pH can influence the

ionization state of the drug and

the swelling of the clay.

Drug Compatibility and Formulation Considerations
Sodium bentonite is generally considered safe for oral administration and is listed as a GRAS

(Generally Recognized as Safe) substance by the FDA.[3] Compatibility studies using

Differential Scanning Calorimetry (DSC) and Fourier Transform Infrared Spectroscopy (FTIR)
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have shown no significant chemical interaction between sodium bentonite and model drugs

like paracetamol, diclofenac sodium, and metformin HCl.[3][4]

Tablets are typically prepared by direct compression, a simple and cost-effective manufacturing

method. A common formulation approach involves mixing the API with sodium bentonite in a

1:1 ratio.[3]

Quantitative Data from Formulation Studies
The following table summarizes the in vitro drug release behavior of different model drugs from

a 50% sodium bentonite matrix tablet.

Model Drug
Dissolution
Medium

Mean Dissolution
Time (MDT) (min)

Release Profile

Paracetamol pH 1.2 30.38 Immediate Release

pH 4.5 Extended Sustained Release

pH 6.8 Extended Sustained Release

Diclofenac Sodium pH 1.2 Short Immediate Release

pH 4.5 - -

pH 6.8 Extended Sustained Release

Metformin HCl pH 1.2 16.64 Immediate Release

pH 4.5 Immediate Immediate Release

pH 6.8 Immediate Immediate Release

Data sourced from a

study where tablets

were prepared by

direct compression

with a 1:1 drug-to-

excipient ratio.[3]
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Caption: Experimental workflow for developing and testing sodium bentonite sustained-

release tablets.

Release Mechanisms

Tablet in
Aqueous Medium

Water Penetrates
Tablet Matrix

Sodium Bentonite
Hydrates and Swells

Viscous Gel Layer
Forms on Surface

Drug Diffuses
Through Gel Layer

Slow Erosion of
the Gel Matrix

Sustained Drug Release

Click to download full resolution via product page

Caption: Mechanism of sustained drug release from a sodium bentonite hydrophilic matrix.

Experimental Protocols
Protocol 1: Preparation of Sodium Bentonite Matrix
Tablets by Direct Compression
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This protocol is adapted from methodologies used in the formulation of tablets containing

paracetamol, diclofenac sodium, and metformin HCl.[3]

1. Materials and Equipment:

Active Pharmaceutical Ingredient (API)

Sodium Bentonite (pharmaceutical grade)

45 µm sieve

Blender/Mixer

Tablet press with appropriate tooling (e.g., Erweka AR 400E)

Analytical balance

2. Procedure:

Separately sieve the API and sodium bentonite powder through a 45 µm sieve to ensure

particle size uniformity.

Weigh the required amounts of the sieved API and sodium bentonite for a 1:1 mixture ratio.

Combine the powders in a suitable blender and mix until a homogenous blend is achieved.

Set up the tablet press. Manually fill the die to accurately adjust the weight of the produced

tablets.

Compress the powder mixture to a target tablet weight of 500 mg and a target hardness of

approximately 145 ± 10 Newton.

Eject the tablets and store them in airtight containers for further evaluation.

Protocol 2: In Vitro Dissolution Testing
This protocol describes a standard method for evaluating the drug release profile from the

prepared tablets.[3][9]
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1. Materials and Equipment:

USP Dissolution Apparatus II (Paddle type, e.g., Hanson Research SR6)

Dissolution media: 0.1N HCl (pH 1.2), acetate buffer (pH 4.5), phosphate buffer (pH 6.8)

Water bath/heater to maintain 37°C

Syringes and filters

UV-Vis Spectrophotometer or HPLC system for drug quantification

2. Procedure:

Prepare 900 mL of the desired dissolution medium and place it in the dissolution vessel.

Equilibrate the medium to 37 ± 0.5°C.

Place one tablet into each dissolution vessel.

Start the apparatus, setting the paddle rotation speed to 50 rpm.

At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a specified

volume of the sample (e.g., 5 mL) from a zone midway between the surface of the medium

and the top of the paddle.

Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed

dissolution medium.

Filter the collected samples to prevent undissolved particles from interfering with the

analysis.

Analyze the samples for drug content using a validated analytical method (e.g., UV-Vis

spectrophotometry at the drug's λmax or HPLC).[3]

Calculate the cumulative percentage of drug released at each time point.

Protocol 3: Determination of Swelling Index
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This protocol is a widely used method to quantify the swelling capacity of bentonite.[6][7][10]

[11]

1. Materials and Equipment:

Sodium Bentonite, dried and finely ground

100 mL graduated cylinder with stopper

Distilled water or other test liquid

Analytical balance

2. Procedure:

Pour 100 mL of distilled water into the 100 mL graduated cylinder.

Weigh 2.0 g of the dried, finely ground sodium bentonite sample.

Add the bentonite to the water in small increments (approximately 0.1 g at a time).

After each addition, allow at least 10 minutes for the clay to wet, hydrate, and settle to the

bottom of the cylinder. Do not shake or agitate the cylinder.[6][7]

Once the entire 2.0 g sample has been added, cover the cylinder with a stopper to prevent

evaporation.

Let the cylinder stand undisturbed for a period of 16 to 24 hours.[11]

After the standing period, record the volume (in mL) occupied by the swollen mass of

bentonite at the bottom of the cylinder. This value represents the swelling index (mL / 2 g).

Protocol 4: Drug-Excipient Compatibility Studies
These protocols are essential to ensure that no chemical interaction occurs between the drug

and sodium bentonite.[3]

A. Differential Scanning Calorimetry (DSC)
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Accurately weigh 3-5 mg of the sample (pure drug, pure sodium bentonite, or the 1:1

physical mixture) into an aluminum DSC pan.

Seal the pan and place it in the DSC instrument. Place an empty sealed pan in the reference

position.

Record the DSC thermogram by heating the sample at a constant rate (e.g., 10°C/min) over

a specified temperature range (e.g., 25 to 350°C) under a nitrogen purge.

Analyze the thermograms. The absence of new peaks or significant shifts in the melting

endotherm of the drug in the physical mixture indicates compatibility.

B. Fourier Transform Infrared Spectroscopy (FTIR)

Prepare samples of the pure drug, pure sodium bentonite, and the 1:1 physical mixture.

Record the FTIR spectra for each sample over a specific wavenumber range (e.g., 450 to

4000 cm⁻¹).

Compare the spectrum of the physical mixture with the spectra of the individual components.

The presence of all characteristic peaks of the drug in the mixture's spectrum, without the

appearance of new peaks, confirms the absence of chemical interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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